Cas no 1240298-33-2 (1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester)
1240298-33-2 structure
Product Name:1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester
CAS No:1240298-33-2
MF:C8H15NO4S
MW:221.27400135994
CID:2133368
Update Time:2023-08-04
1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-(propylsulfonyl)-3-Azetidinecarboxylic acid methyl ester
- CRQQHNARSCZXMW-UHFFFAOYSA-N
- 1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester
-
- Inchi: 1S/C8H15NO4S/c1-3-4-14(11,12)9-5-7(6-9)8(10)13-2/h7H,3-6H2,1-2H3
- InChI Key: CRQQHNARSCZXMW-UHFFFAOYSA-N
- SMILES: S(CCC)(N1CC(C(=O)OC)C1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 300
- Topological Polar Surface Area: 72.1
1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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